Lead borate
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Description
Lead borate is a compound composed of lead (Pb) and boron (B). It falls within the broader category of borate glasses. These glasses are of interest due to their complex network structure containing bridging and non-bridging oxygens. Depending on the modifier (in this case, PbO), the B2O3 glass system undergoes network modifications, leading to the formation of penta- and diborate groups. This compound glasses exhibit unique optical properties and find applications in various fields .
Synthesis Analysis
The synthesis of this compound glasses involves mixing lead oxide (PbO) with boron oxide (B2O3) in varying proportions. The resulting glass composition can be tailored by adjusting the PbO content. Techniques such as melt-quenching or sol-gel methods are commonly employed for glass preparation. The choice of synthesis method impacts the glass structure and properties .
Molecular Structure Analysis
The molecular structure of this compound glasses consists of interconnected boron-oxygen (B-O) units. The presence of lead ions modifies the network, affecting the coordination of boron atoms. The arrangement of penta- and diborate groups contributes to the optical behavior of these glasses. Spectroscopic studies, such as UV-visible measurements, provide insights into the electronic transitions within the glass matrix .
Physical and Chemical Properties Analysis
Mechanism of Action
The mechanism of action of lead borate glasses primarily relates to their optical behavior. These glasses exhibit direct allowed band gaps, making them suitable for applications in optoelectronics, sensors, and laser systems. The absorption edge shifts toward higher wavelengths with increasing lead concentration, affecting the energy band gap. Theoretical models, such as the Tauc relation, help correlate refractive index with energy gap .
Properties
CAS No. |
12676-62-9 |
---|---|
Molecular Formula |
Si2Ta |
Molecular Weight |
0 |
Origin of Product |
United States |
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